molecular formula C9H11ClN2O B8793634 4-Chloro-6-(cyclopentyloxy)pyrimidine

4-Chloro-6-(cyclopentyloxy)pyrimidine

Cat. No. B8793634
M. Wt: 198.65 g/mol
InChI Key: DQHCEDCSEAGFRM-UHFFFAOYSA-N
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Description

4-Chloro-6-(cyclopentyloxy)pyrimidine is a useful research compound. Its molecular formula is C9H11ClN2O and its molecular weight is 198.65 g/mol. The purity is usually 95%.
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properties

Molecular Formula

C9H11ClN2O

Molecular Weight

198.65 g/mol

IUPAC Name

4-chloro-6-cyclopentyloxypyrimidine

InChI

InChI=1S/C9H11ClN2O/c10-8-5-9(12-6-11-8)13-7-3-1-2-4-7/h5-7H,1-4H2

InChI Key

DQHCEDCSEAGFRM-UHFFFAOYSA-N

Canonical SMILES

C1CCC(C1)OC2=CC(=NC=N2)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of cyclopentanol (2.25 g, 26.1 mmol) in tetrahydrofuran (12 ml) was added dropwise to a suspension of sodium hydride (1.31 g, 32.6 mmol) in tetrahydrofuran (48 ml) at 0° C. The mixture was stirred at 0° C. for 30 min and a solution of 4,6-dichloropyrimidine (3.6 g, 24.16 mmol) in tetrahydrofuran (12 ml) was added at 0° C. The reaction mixture was stirred at ambient temperature for 3 h and poured into sat. aqueous ammonium chloride and extracted with ethyl acetate. The organic layers were washed with water, dried over magnesium sulfate and concentrated in vacuo. The orange residue was purified by column chromatography (10-40% ethyl acetate/hexanes). To afford 4-chloro-6-(cyclopentyloxy)pyrimidine as a pale yellow oil. This material was used directly for the next reaction.
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48 mL
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